Cas no 1506-54-3 (2-Propenamide,N-octadecyl-)

• Product Name: 2-Propenamide,N-octadecyl-
• CAS No: 1506-54-3
• MF: C₂₁H₄₁NO
• MW: 323.556346654892
• MDL: MFCD00080598
• CID: 212860
• PubChem ID: 73930
• Update Time: 2025-06-08

2-Propenamide,N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-octadecyl-
• N-(N-OCTADECYL)ACRYLAMIDE
• N-Octadecyl-2-propenamide
• N-octadecylacrylamide
• N-octadecylprop-2-enamide
• N-Octadecylpropenamide
• N-stearoylacrylamide
• N-Stearylacrylamide
• octadecylacrylamide
• 1506-54-3
• N-OCTADECYL ACRYLAMIDE
• N-Octadecylprop-2-enimidic acid
• FT-0745555
• EINECS 216-137-6
• N-n-octadecylacrylamide
• CNWVYEGPPMQTKA-UHFFFAOYSA-N
• 2-Propenamide, N-octadecyl-
• SCHEMBL36870
• MFCD00080598
• DTXSID50934008
• NS00045086
• G77892

• MDL： MFCD00080598
• Inchi： 1S/C21H41NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-21(23)4-2/h4H,2-3,5-20H2,1H3,(H,22,23)
• InChI Key： CNWVYEGPPMQTKA-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 323.31900
• Monoisotopic Mass: 323.318814931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 74-75°C
• PSA: 29.10000
• LogP: 6.94100

2-Propenamide,N-octadecyl- Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on 2-Propenamide,N-octadecyl-

Introduction to N-octadecyl-2-propenamide (CAS No. 1506-54-3)

N-octadecyl-2-propenamide, also known as N-octadecyl acrylamide and identified by the CAS registry number 1506-54-3, is a versatile organic compound with significant applications in various industries. This compound is a derivative of acrylamide, where the amino group is substituted with an octadecyl chain, resulting in a structure that combines the reactivity of acrylamide with the hydrophobic properties of a long alkyl chain. The chemical formula of this compound is C₂₁H₃₇NO, and it exists as a white crystalline solid under standard conditions.

The synthesis of N-octadecyl acrylamide typically involves the reaction of octadecanamine with acryloyl chloride in the presence of a suitable catalyst. This reaction is well-documented in the literature and has been optimized for industrial-scale production. The resulting compound exhibits excellent solubility in organic solvents such as dichloromethane and acetone, making it suitable for various chemical processes.

In recent years, there has been growing interest in the application of N-octadecyl acrylamide in advanced materials science. Researchers have explored its use as a monomer in polymer synthesis, where it contributes to the formation of polymers with tailored mechanical and thermal properties. For instance, studies have shown that polymers derived from N-octadecyl acrylamide exhibit enhanced tensile strength and thermal stability compared to traditional polymers. These properties make them ideal candidates for applications in high-performance textiles, automotive components, and electronic packaging materials.

Beyond materials science, N-octadecyl acrylamide has also found niche applications in the field of biotechnology. Its ability to form stable complexes with biomolecules has led to its use as a stabilizing agent in protein formulations. Recent research has demonstrated that incorporating N-octadecyl acrylamide into protein delivery systems can significantly improve the shelf-life and bioavailability of therapeutic proteins. This development holds promising implications for the pharmaceutical industry, particularly in the context of biologics and personalized medicine.

The environmental impact of N-octadecyl acrylamide has also been a topic of recent investigation. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, its persistence in natural environments remains an area of concern, particularly in light of increasing regulations on chemical waste management. Researchers are actively exploring methods to enhance the biodegradability of this compound through modifications to its molecular structure.

In terms of industrial applications, N-octadecyl acrylamide is widely used as a dispersant in oilfield chemicals and water treatment agents. Its ability to stabilize emulsions and prevent particle aggregation makes it invaluable in these sectors. Recent advancements have focused on improving its efficiency as a dispersant by incorporating functional groups that enhance its interaction with specific types of particles.

The structural versatility of N-octadecyl acrylamide also lends itself to innovative applications in nanotechnology. Scientists have utilized this compound as a building block for constructing self-assembled nanostructures, which have potential applications in drug delivery systems and sensors. These nanostructures exploit the amphiphilic nature of N-octadecyl acrylamide, combining hydrophilic and hydrophobic domains to create complex architectures at the nanoscale.

In conclusion, N-octadecyl-2-propenamide (CAS No. 1506-54-3) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological advancements.